Cas no 2228711-76-8 (tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate
• CAS No: 2228711-76-8
• MF: C₁₄H₁₉F₂NO₃
• MW: 287.302371263504
• CID: 6352403
• PubChem ID: 165622060
• Update Time: 2025-05-19

tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate
• 2228711-76-8
• tert-butyl N-[4-(1,1-difluoro-3-hydroxypropyl)phenyl]carbamate
• EN300-1877355

• Inchi： 1S/C14H19F2NO3/c1-13(2,3)20-12(19)17-11-6-4-10(5-7-11)14(15,16)8-9-18/h4-7,18H,8-9H2,1-3H3,(H,17,19)
• InChI Key： WUZISUOHZKWOMI-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 287.13329979g/mol
• Monoisotopic Mass: 287.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate (CAS No. 2228711-76-8)

The compound tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate (CAS No. 2228711-76-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoro moiety and a hydroxypropyl group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorinated analogs are often preferred for their improved pharmacokinetic properties. The compound's carbamate functionality further enhances its utility as a protective group in multi-step synthetic routes, making it invaluable in organic synthesis.

From an industrial perspective, CAS No. 2228711-76-8 is frequently discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the yield of tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate?" or "What are the latest catalytic systems for its synthesis?" are commonly searched in academic and industrial forums, reflecting the compound's relevance in modern chemistry.

The hydroxypropyl segment in tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate also opens doors to derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant in drug design, where small structural changes can significantly alter biological activity. Additionally, the tert-butyl group provides steric protection, which is crucial for stabilizing reactive intermediates during synthesis.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. The difluoro and carbamate functionalities in CAS No. 2228711-76-8 make it a candidate for designing bifunctional molecules that degrade disease-causing proteins. This application has sparked numerous queries in AI-driven drug discovery platforms, highlighting its intersection with emerging technologies.

In summary, tert-butyl N-4-(1,1-difluoro-3-hydroxypropyl)phenylcarbamate (CAS No. 2228711-76-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and compatibility with modern synthetic methodologies ensure its continued prominence in research and development. As scientists explore new frontiers in fluorine chemistry and bioconjugation, this compound is poised to remain a key player in innovative chemical solutions.